2'-O-methylcytidine 5'-monophosphate

• CAS: 27014-37-5

Core Science & Biosynthesis

The Biological Role of 2'-O-Methylcytidine 5'-Monophosphate in mRNA Capping

This guide serves as an in-depth technical resource for researchers and drug development professionals focusing on the structural biology, immunology, and analytical characterization of 2'-O-methylcytidine 5'-monophosphate (

) within the context of mRNA therapeutics.[]

Technical Whitepaper | Version 2.0 []

Executive Summary: The "Self" Marker

In the landscape of mRNA therapeutics and vaccines, the difference between a potent drug and an immunogenic toxin often lies in a single methyl group. 2'-O-methylcytidine (

) , when positioned as the first transcribed nucleotide ( ) of an mRNA cap, converts a Cap 0 structure ( ) into a Cap 1 structure ( ) .

While the "5'-monophosphate" designation (

) refers chemically to the isolated nucleotide often observed during degradative analysis (LC-MS), its biological significance is rooted in its role as the critical steric gatekeeper within the mRNA backbone. This modification is the primary molecular shibboleth used by the innate immune system—specifically the IFIT1 (ISG56) sensor—to distinguish "self" mRNA from viral or foreign "non-self" RNA.

For drug developers, ensuring high stoichiometry of

(or analogous 2'-O-methylated nucleotides) is not merely a quality attribute; it is a determinant of translational efficiency and half-life.[]

Molecular Mechanism: The Biochemistry of Cap 1 ( )

Structural Definition

The eukaryotic mRNA cap is a dynamic structure. The 2'-O-methylcytidine residue is generated at the

position ( ).[][2]

• Cap 0 (

  ): The basal structure required for eIF4E binding and translation initiation. However, it is recognized as "foreign" by cytoplasmic sensors.

• Cap 1 (

  ): Formed by the methylation of the 2'-hydroxyl group on the ribose of the first cytidine.[2][3][4] This methylation renders the RNA "invisible" to specific innate immune sensors.

Enzymatic Synthesis (CMTR1)

In human cells, this modification is catalyzed by CMTR1 (Cap-specific mRNA 2'-O-methyltransferase 1) .[]

• Substrate: CMTR1 recognizes Cap 0 mRNAs (ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

  ).

• Reaction: It transfers a methyl group from S-adenosylmethionine (SAM) to the 2'-OH of the

  ribose.

• Specificity: While CMTR1 acts on Adenosine (

  ), Guanosine ( ), and Uridine ( ), its action on Cytidine ( ) is structurally identical, creating the steric bulk required to block immune sensor binding pockets.

Technical Note for IVT: In In Vitro Transcription (IVT), T7 RNA polymerase prefers Guanosine as the initiating nucleotide. Generating a

-initiated Cap 1 mRNA typically requires specific promoter modifications (e.g., promoter) or post-transcriptional enzymatic capping using Vaccinia Capping Enzyme (VCE) followed by a specific 2'-O-methyltransferase.[]

Biological Function: Immune Evasion & Stability[6]

The primary biological role of the

moiety is to silence the IFIT1-mediated interferon response .

The IFIT1 Checkpoint

IFIT1 (Interferon-induced protein with tetratricopeptide repeats 1) is a high-affinity sensor for Cap 0 RNA.[]

• Recognition: IFIT1 contains a deep, positively charged binding pocket that accommodates the

  cap.

• Discrimination: The binding pocket has a steric gate.

  • Cap 0 (

    ): The 2'-OH fits into the pocket, allowing high-affinity binding ( nanomolar range).

  • Cap 1 (

    ): The 2'-O-methyl group creates a steric clash with the IFIT1 sensor domain, preventing binding.[]

• Consequence: If IFIT1 binds (Cap 0), it sequesters the mRNA from the translation initiation factor eIF4E , effectively shutting down protein synthesis.

  prevents this sequestration, allowing the mRNA to engage the ribosome.

Resistance to Decapping (DXO)

The

modification also confers resistance to DXO (Dom34-like kinase) , a non-canonical decapping enzyme. DXO preferentially degrades mRNAs with incomplete caps (Cap 0 or unmethylated caps). The 2'-O-methyl group on Cytidine acts as a "blocker," extending the functional half-life of the therapeutic mRNA in the cytoplasm.[]

Visualization: The IFIT1 Sensing Pathway

Caption: Mechanism of IFIT1 discrimination. Cap 0 mRNA is sequestered by IFIT1, while Cap 1 (

) evades detection, enabling eIF4E recruitment.

Analytical Characterization: The "Monophosphate" Connection

While the biological activity occurs at the polymer level, the 2'-O-methylcytidine 5'-monophosphate (

) is the critical analyte for Quality Control (QC). Drug developers must quantify the ratio of Cap 1 ( ) to Cap 0 ( ) to predict immunogenicity.

LC-MS/MS Workflow for Capping Efficiency

To detect

, the mRNA must be enzymatically digested.[] The choice of nuclease determines whether you detect the monophosphate or the nucleoside.

Step	Reagent	Resulting Analyte	Purpose
1. Digestion	Nuclease P1 (or Benzonase)	(5'-Monophosphate)	Breaks phosphodiester bonds, releasing individual nucleotides with 5'-phosphates.
2.[] Dephosphorylation	CIAP (Alkaline Phosphatase)	(Nucleoside)	Removes the phosphate to allow better retention/ionization in Reverse Phase LC-MS.
3. Detection	LC-MS/MS (MRM Mode)	Mass-to-Charge ( )	Quantifies the abundance of vs .

Why the Monophosphate (

) is Cited: In some specialized LC-MS methods (e.g., using ion-pairing chromatography), the digestion is stopped at the monophosphate stage ( ). This retains the phosphate group, which can be useful for separating the cap structure ( ) from the rest of the RNA body if a specific cap-cleaving enzyme (like RppH) is used.

Visualization: Analytical Workflow

Caption: LC-MS workflow for detecting 2'-O-methylcytidine species. Digestion yields the monophosphate (

), often dephosphorylated to the nucleoside ( ) for analysis.

Strategic Implications for Drug Development[1]

Manufacturing Choices

• Co-transcriptional Capping (e.g., CleanCap): Uses a trimer analog (e.g.,

  ). If a Cytidine start is required ( ), specific analogs must be synthesized. This is chemically challenging but yields high Cap 1 efficiency.

• Enzymatic Capping: A two-step process.[]

  • Vaccinia Capping Enzyme: Creates Cap 0 (

    ).[5]

  • 2'-O-Methyltransferase (VP39 or CMTR1): Converts Cap 0 to Cap 1 (

    ). Risk: Incomplete methylation at step 2 leaves residual Cap 0, increasing immunogenicity.

Regulatory Expectation

The FDA and EMA require characterization of the Capping Efficiency (% Cap 1) . The presence of unmethylated Cytidine (

) at the 5' end is a Critical Quality Attribute (CQA) that must be minimized (<10% is a common target).

References

• Daffis, S. et al. (2010).[6] 2'-O methylation of the viral mRNA cap evades host restriction by IFIT family members.[7][8][9] Nature. Link[7]

• Ramanathan, A. et al. (2016).[10] mRNA capping: biological functions and applications. Nucleic Acids Research.[10][11] Link

• Picard-Jean, F. et al. (2018). 2'-O-methylation of the mRNA cap protects RNAs from decapping and degradation by DXO.[][4] PLOS ONE. Link

• Beverly, M. et al. (2016). Label-Free Analysis of mRNA Capping Efficiency Using RNase H and LC-MS. Analytical Chemistry. Link

• Hyde, J.L. et al. (2014).[6] The Viral RNA Cap 2′-O-Methylation Is a Determinant for the Rejection of Non-Self RNA by the Host.[7][8] Journal of Virology. Link

Sources

• 2. mRNA capping: biological functions and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Five-prime cap - Wikipedia [en.wikipedia.org]
• 4. 2'-O-methylation of the mRNA cap protects RNAs from decapping and degradation by DXO - PMC [pmc.ncbi.nlm.nih.gov]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. Innate immune restriction and antagonism of viral RNA lacking 2׳-O methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. profiles.wustl.edu [profiles.wustl.edu]
• 8. researchgate.net [researchgate.net]
• 9. biorxiv.org [biorxiv.org]
• 10. researchgate.net [researchgate.net]
• 11. mRNA capping: biological functions and applications – ScienceOpen [scienceopen.com]

2'-O-methylcytidine 5'-monophosphate CAS number and molecular weight

Executive Summary

In the rapidly evolving landscape of mRNA therapeutics and oligonucleotide engineering, 2'-O-methylcytidine 5'-monophosphate (2'-OMe-CMP) has emerged as a critical molecular tool.[1] Unlike canonical nucleotides, the methylation at the 2'-hydroxyl position of the ribose moiety confers unique physicochemical properties—most notably, resistance to nuclease degradation and the modulation of innate immune responses.

This guide provides a comprehensive technical analysis of 2'-OMe-CMP, moving beyond basic identifiers to explore its synthesis, structural biology, and critical role in distinguishing "self" from "non-self" RNA in therapeutic applications.[1]

Physicochemical Profile

The following data constitutes the definitive identification parameters for 2'-OMe-CMP. Researchers should verify these metrics against Certificates of Analysis (CoA) for raw materials used in GMP synthesis.

Parameter	Specification	Technical Note
Chemical Name	2'-O-Methylcytidine 5'-monophosphate	Also known as 2'-OMe-CMP or Cm-5'-P
CAS Number	18422-43-0	Critical:[1] Do not confuse with the nucleoside (2140-72-9) or the 5-methyl analog.[1]
Molecular Formula
Molecular Weight	337.22 g/mol	Free acid basis.[1] Salt forms (e.g., TEA) will differ.
Sugar Pucker	C3'-endo (North)	The 2'-O-methyl group sterically enforces this conformation, increasing RNA duplex stability ( ).[1]
Solubility	Water, Methanol	Highly soluble in aqueous buffers; insoluble in non-polar organic solvents.
	271 nm (pH 7.0)	Characteristic cytosine absorption; pH dependent.

Biological Significance & Mechanism

The "Self" Signature and Immune Evasion

The primary utility of 2'-OMe-CMP in drug development lies in its ability to subvert the innate immune system.[1] Cytosolic RNA sensors, particularly MDA5 (Melanoma Differentiation-Associated protein 5), detect viral RNA by recognizing specific molecular patterns.

• Mechanism: The 2'-O-methylation of the first nucleotide adjacent to the N7-methylguanosine cap (Cap 1 structure) acts as a molecular "identity card."[1]

• Causality: Unmethylated 2'-OH groups at the 5'-end trigger MDA5 activation, leading to the phosphorylation of IRF3 and the induction of Type I Interferons (IFN-

  / ).[1] Incorporating 2'-OMe-CMP at this position prevents this cascade, ensuring high translation efficiency of therapeutic mRNA without triggering immunotoxicity.[1]

Structural Stability

The bulky methyl group at the 2' position prevents the in-line attack of the 2'-hydroxyl on the phosphodiester backbone, rendering the RNA significantly more resistant to alkaline hydrolysis and nucleases (e.g., RNase A).

Figure 1: Mechanism of innate immune evasion. 2'-O-methylation prevents MDA5 recognition, bypassing the interferon response pathway.[1]

Synthesis & Manufacturing Protocol

While enzymatic incorporation (using T7 RNA polymerase with modified triphosphates) is common in mRNA production, the chemical synthesis of the monophosphate precursor is a fundamental requirement for nucleotide manufacturing.

Protocol: Selective 5'-Phosphorylation (Yoshikawa Method)

Objective: Convert 2'-O-methylcytidine (nucleoside) to 2'-O-methylcytidine 5'-monophosphate.[1] Why this method? The Yoshikawa protocol utilizes phosphorus oxychloride (

) in trimethyl phosphate (TMP). TMP acts as both solvent and catalyst, forming a complex with that selectively phosphorylates the primary 5'-hydroxyl group without requiring protection of the 3'-hydroxyl or the nucleobase amine.[1]

Reagents:

• Substrate: 2'-O-methylcytidine (dried in vacuo over

  overnight).

• Reagent: Phosphorus oxychloride (

  ), distilled.

• Solvent: Trimethyl phosphate (TMP), anhydrous.

• Quench: TEAB buffer (1.0 M, pH 7.5).

Step-by-Step Workflow:

• Dissolution: Suspend 1.0 eq of 2'-O-methylcytidine in anhydrous TMP (approx. 10 mL per gram of nucleoside) under Argon atmosphere.

• Cooling: Cool the reaction vessel to 0°C in an ice/water bath. Critical: Temperature control prevents phosphorylation of the secondary 3'-hydroxyl.[1]

• Addition: Dropwise add 1.2 eq of

  . The solution may turn slightly yellow.

• Reaction: Stir at 0°C for 2–4 hours. Monitor by TLC (Isopropanol:NH4OH:H2O, 7:1:2) or HPLC.

• Hydrolysis: Pour the reaction mixture into ice-cold TEAB buffer. This hydrolyzes the phosphorodichloridate intermediate to the monophosphate.

• Purification: Load onto a DEAE-Sephadex A-25 column. Elute with a linear gradient of TEAB (0 to 0.5 M). Collect fractions absorbing at 271 nm.

• Desalting: Lyophilize pooled fractions to remove volatile TEAB salts.

Figure 2: Chemical synthesis workflow via the Yoshikawa phosphorylation method.

Analytical Characterization

For drug development, purity must be established using orthogonal methods.

Protocol: HPLC-UV Analysis

System: Agilent 1200/1260 or equivalent. Column: Anion Exchange (e.g., DNA Pac PA200) or Reversed-Phase Ion-Pairing (C18 with TEAA).

Method Parameters (Reversed-Phase Ion-Pairing):

• Column: C18 (4.6 x 150 mm, 3-5 µm).[1]

• Mobile Phase A: 100 mM Triethylammonium Acetate (TEAA), pH 7.0.

• Mobile Phase B: Acetonitrile.[2]

• Gradient: 0-10% B over 20 minutes. Note: Nucleotides are highly polar; high organic content is not needed for elution.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 271 nm.

Self-Validating Check:

• The nucleoside (starting material) will elute significantly earlier (or later depending on mode) than the nucleotide . In RP-IP, the charged phosphate group interacts with the ion-pairing reagent, typically increasing retention compared to the neutral nucleoside, whereas in pure Reverse Phase, the nucleotide elutes at the void volume.

• Acceptance Criteria: Purity > 98.5% (Area %).

References

• PubChem. 2'-O-Methylcytidine 5'-monophosphate (Compound).[1][3] National Library of Medicine. Retrieved from [Link]

• Yoshikawa, M., et al. (1967).[4] A novel method for phosphorylation of nucleosides to 5'-nucleotides.[1][4][5] Tetrahedron Letters.[5] Retrieved from [Link]

• Züst, R., et al. (2011). Ribose 2'-O-methylation provides a molecular signature for the distinction of self and non-self mRNA dependent on the RNA sensor Mda5.[1] Nature Immunology. Retrieved from [Link]

• Tanpure, A. A., & Balasubramanian, S. (2017).[6] Synthesis and Multiple Incorporations of 2'-O-Methyl-5-hydroxymethylcytidine... into RNA Oligonucleotides.[6] ChemBioChem.[6] Retrieved from [Link]

Sources

• 1. 2'-O-Methylcytidine | C10H15N3O5 | CID 150971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. UHPLC Analysis of Nucleosides on Supel™ Carbon LC Column: Performance Comparisons with Competitor [sigmaaldrich.com]
• 3. poly(2'-O-methylcytidylic acid) | C10H16N3O8P | CID 3080744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. A novel method for phosphorylation of nucleosides to 5'-nucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and Multiple Incorporations of 2'-O-Methyl-5-hydroxymethylcytidine, 5-Hydroxymethylcytidine and 5-Formylcytidine Monomers into RNA Oligonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 2'-O-methylcytidine 5'-monophosphate from Nucleoside Precursors: A Detailed Guide for Researchers

Introduction: The Significance of 2'-O-methylcytidine 5'-monophosphate in Modern Biology and Therapeutics

The landscape of nucleic acid research and therapeutic development is increasingly focused on the nuanced roles of modified nucleosides. Among these, 2'-O-methylated nucleotides are of paramount importance. The addition of a methyl group to the 2'-hydroxyl of the ribose sugar profoundly influences the properties of RNA. This modification enhances the structural stability of RNA by favoring a C3'-endo conformation, which is characteristic of A-form helices, and provides protection against degradation by certain nucleases.[1] In the context of messenger RNA (mRNA) therapeutics and vaccines, 2'-O-methylation at the 5'-cap (Cap 1 structure) is a critical modification that helps the host immune system distinguish "self" from "non-self" RNA, thereby reducing innate immune responses.[2][3]

2'-O-methylcytidine 5'-monophosphate (2'-O-Me-CMP) is a key building block in the synthesis of modified RNA oligonucleotides and can also serve as a valuable tool for in vitro studies of RNA processing and protein-RNA interactions. This application note provides detailed protocols for the synthesis of 2'-O-methylcytidine 5'-monophosphate from its nucleoside precursor, 2'-O-methylcytidine, through both chemical and enzymatic approaches. The methodologies are presented with a focus on the underlying scientific principles, ensuring that researchers can not only replicate the procedures but also understand the rationale behind each step.

Strategic Approaches to 5'-Phosphorylation: Chemical versus Enzymatic Synthesis

The synthesis of 2'-O-Me-CMP hinges on the selective phosphorylation of the 5'-hydroxyl group of 2'-O-methylcytidine. Two primary strategies are employed for this transformation: classical chemical phosphorylation and biocatalytic enzymatic phosphorylation.

Chemical Synthesis offers a robust and scalable method, often employing phosphorus oxychloride (POCl3) in a trialkyl phosphate solvent. This method, known as the Yoshikawa procedure, is highly regioselective for the 5'-hydroxyl group, even in the absence of protecting groups on the nucleobase or the 3'-hydroxyl.[3][4] The selectivity is attributed to the formation of a complex between the nucleoside and the trialkyl phosphate, which sterically hinders phosphorylation at other positions.[3]

Enzymatic Synthesis , on the other hand, presents a "greener" and often more specific alternative.[5][6] Nucleoside kinases are enzymes that catalyze the transfer of a phosphate group from a donor, typically ATP or GTP, to a nucleoside. This approach avoids the use of harsh reagents and can proceed under mild aqueous conditions, often with high yields.[6]

This guide will provide detailed, step-by-step protocols for both a chemical synthesis based on the Yoshikawa procedure and an enzymatic synthesis utilizing a nucleoside kinase.

Part 1: Chemical Synthesis of 2'-O-methylcytidine 5'-monophosphate

This protocol details the regioselective 5'-phosphorylation of 2'-O-methylcytidine using phosphorus oxychloride in trimethyl phosphate.

Experimental Workflow: Chemical Synthesis

Caption: Chemical synthesis workflow for 2'-O-Me-CMP.

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)	Notes
2'-O-methylcytidine	≥98%	Sigma-Aldrich	Store desiccated at -20°C.
Trimethyl phosphate	Anhydrous, ≥99%	Sigma-Aldrich	Store under inert gas.
Phosphorus oxychloride (POCl3)	≥99%	Sigma-Aldrich	Highly corrosive and moisture-sensitive. Handle in a fume hood.
Triethylammonium bicarbonate (TEAB) buffer	1 M, pH 7.5	Prepared in-house	Used for quenching and as a chromatography buffer.
Diethyl ether	Anhydrous	Fisher Scientific	For precipitation.
DEAE-Sephadex A-25 or similar anion-exchange resin	GE Healthcare	For purification.
HPLC-grade water and acetonitrile	For chromatography.

Protocol: Chemical Synthesis

Safety Precautions: Phosphorus oxychloride is highly corrosive and reacts violently with water. All manipulations should be performed in a chemical fume hood with appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• Preparation of the Reaction Mixture:

  • In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve 2'-O-methylcytidine (e.g., 1 mmol, 257.25 mg) in anhydrous trimethyl phosphate (e.g., 5 mL).

  • Stir the mixture under a nitrogen atmosphere until the nucleoside is completely dissolved.

  • Cool the flask to 0°C in an ice bath.

• Phosphorylation Reaction:

  • Slowly add phosphorus oxychloride (e.g., 1.2 mmol, 0.11 mL) dropwise to the stirred solution using a syringe. The addition should be done over 10-15 minutes to control the exothermic reaction.

  • Continue stirring the reaction mixture at 0°C for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Quenching the Reaction:

  • Carefully and slowly quench the reaction by adding cold deionized water (e.g., 10 mL) or a cold 1 M triethylammonium bicarbonate (TEAB) buffer (pH 7.5). This step is highly exothermic and should be performed with caution.

  • Allow the mixture to warm to room temperature and stir for an additional 30 minutes to ensure complete hydrolysis of any remaining POCl3 and intermediates.

• Work-up and Isolation:

  • Transfer the aqueous solution to a separatory funnel and wash with diethyl ether (3 x 20 mL) to remove the trimethyl phosphate.

  • The aqueous layer, containing the desired product and salts, is then concentrated under reduced pressure.

• Purification by Ion-Exchange Chromatography:

  • Prepare a column with a suitable anion-exchange resin (e.g., DEAE-Sephadex A-25) and equilibrate it with 0.05 M TEAB buffer (pH 7.5).

  • Dissolve the crude product in a minimal amount of the equilibration buffer and load it onto the column.

  • Elute the product using a linear gradient of TEAB buffer (e.g., from 0.05 M to 0.5 M).

  • Collect fractions and monitor the absorbance at 271 nm. The desired 2'-O-methylcytidine 5'-monophosphate will elute as a distinct peak.[2]

  • Pool the fractions containing the pure product.

• Desalting and Lyophilization:

  • Remove the TEAB buffer from the pooled fractions by repeated co-evaporation with water or by using a desalting column.

  • Lyophilize the final aqueous solution to obtain the product as a white solid (triethylammonium salt).

• Characterization:

  • Confirm the identity and purity of the product using HPLC, ¹H NMR, ³¹P NMR, and mass spectrometry. The purity should be >95% as determined by HPLC.

Part 2: Enzymatic Synthesis of 2'-O-methylcytidine 5'-monophosphate

This protocol describes the phosphorylation of 2'-O-methylcytidine using a nucleoside kinase, offering a milder and more environmentally friendly alternative to chemical synthesis.[6]

Experimental Workflow: Enzymatic Synthesis

Caption: Enzymatic synthesis workflow for 2'-O-Me-CMP.

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)	Notes
2'-O-methylcytidine	≥98%	Sigma-Aldrich
Adenosine 5'-triphosphate (ATP) or Guanosine 5'-triphosphate (GTP)	Molecular biology grade	New England Biolabs	Phosphate donor.
Nucleoside Kinase (e.g., from Drosophila melanogaster)	Recombinant	Enzymax	Specific activity should be known.
Tris-HCl buffer	pH 7.5-8.0	Prepared in-house
Magnesium Chloride (MgCl2)	Molecular biology grade	Required cofactor for most kinases.
Dithiothreitol (DTT)	Molecular biology grade	Reducing agent to maintain enzyme activity.
Ethylenediaminetetraacetic acid (EDTA)	To chelate Mg²⁺ and stop the reaction.
Ion-exchange HPLC column	Agilent, Waters	For purification and analysis.

Protocol: Enzymatic Synthesis

• Reaction Setup:

  • In a microcentrifuge tube, prepare the reaction mixture with the following components:

    • Tris-HCl buffer (50 mM, pH 7.8)

    • MgCl₂ (10 mM)

    • DTT (1 mM)

    • 2'-O-methylcytidine (10 mM)

    • ATP or GTP (15 mM, 1.5 equivalents)

    • Nucleoside Kinase (e.g., 1-5 units)

  • The total reaction volume can be scaled as needed (e.g., 1 mL).

• Enzymatic Reaction:

  • Incubate the reaction mixture at the optimal temperature for the specific kinase used (typically 37°C) for 2-16 hours.

  • Monitor the reaction progress by taking small aliquots at different time points and analyzing them by HPLC.

• Reaction Termination:

  • Terminate the reaction by either heat inactivation (e.g., heating at 95°C for 5 minutes) or by adding EDTA to a final concentration of 20 mM to chelate the Mg²⁺ ions.

• Purification:

  • Centrifuge the terminated reaction mixture to pellet any precipitated protein.

  • The supernatant containing the 2'-O-methylcytidine 5'-monophosphate, unreacted starting materials, and byproducts (ADP/GDP) can be purified by preparative ion-exchange HPLC.[2]

  • Use a gradient of a suitable salt buffer (e.g., triethylammonium bicarbonate or ammonium acetate) to separate the monophosphate product from other charged species.

• Desalting and Lyophilization:

  • Desalt the fractions containing the pure product as described in the chemical synthesis protocol.

  • Lyophilize to obtain the final product as a solid.

• Characterization:

  • Confirm the product's identity and purity using analytical HPLC, mass spectrometry, and NMR spectroscopy.

Comparative Analysis and Troubleshooting

Feature	Chemical Synthesis (Yoshikawa)	Enzymatic Synthesis
Regioselectivity	High for 5'-OH	Typically very high for 5'-OH
Reagents	Harsh (POCl3), anhydrous conditions	Mild, aqueous conditions
Scalability	Easily scalable	Can be scaled, but may require larger quantities of enzyme
Byproducts	Phosphate salts, organophosphate esters	ADP/GDP, denatured enzyme
Purification	Ion-exchange chromatography is essential	Ion-exchange chromatography or HPLC is required
Environmental Impact	Higher	Lower ("Green" chemistry)

Troubleshooting Tips:

• Low yield in chemical synthesis: Ensure all reagents and solvents are anhydrous. The dropwise addition of POCl₃ at 0°C is critical to prevent side reactions.

• Low yield in enzymatic synthesis: Check the activity of the kinase. Optimize the reaction conditions (pH, temperature, cofactor concentration). Ensure the phosphate donor is in excess.

• Incomplete separation during purification: Optimize the gradient for ion-exchange chromatography. A shallower gradient can improve the resolution between the monophosphate and other charged species.

Conclusion

The synthesis of 2'-O-methylcytidine 5'-monophosphate is an essential process for researchers in the fields of RNA biology and therapeutic development. This guide has provided two robust and reliable protocols for its preparation from the nucleoside precursor. The choice between the chemical and enzymatic route will depend on the specific requirements of the laboratory, including scale, available equipment, and environmental considerations. By understanding the principles behind each method, researchers can confidently produce high-quality 2'-O-methylcytidine 5'-monophosphate for their downstream applications.

References

• Gehrke, C. W., & Kuo, K. C. (Eds.). (1990). Chromatography and Modification of Nucleosides and Nucleic Acids. Elsevier.
• Yoshikawa, M., Kato, T., & Takenishi, T. (1967). A novel method for phosphorylation of nucleosides to 5'-nucleotides. Tetrahedron Letters, 8(50), 5065-5068.
• Ikemoto, H., & Ikegami, S. (1997). An improved procedure for the 5'-monophosphorylation of nucleosides. Nucleosides & Nucleotides, 16(7-9), 1599-1602.
• Senthilvelan, A., Shanmugasundaram, M., & Kore, A. R. (2020). An efficient protection-free chemical synthesis of inosine 5'-nucleotides. Nucleosides, Nucleotides & Nucleic Acids, 39(6), 829-837.
• Kowalinski, E., & Szewczak, A. (2020).
• Ludwig, J., & Eckstein, F. (1989). Rapid and efficient synthesis of nucleoside 5'-O-(1-thiotriphosphates), 5'-triphosphates and 2',3'-cyclophosphorothioates using 2-chloro-4H-1,3,2-benzodioxaphosphorin-4-one. Journal of Organic Chemistry, 54(3), 631-635.
• Blackburn, G. M., Gait, M. J., Loakes, D., & Williams, D. M. (Eds.). (2006). Nucleic acids in chemistry and biology. Royal Society of Chemistry.
• Warren, C. D. (2005).
• Mitsuya, H., & Broder, S. (1987). Strategies for antiviral chemotherapy in AIDS.

Sources

• 1. CN1613864A - Method for purifying and preparing nucleoside triphosphate derivative - Google Patents [patents.google.com]
• 2. Ion-exchange separation of nucleic acid constituents by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phosphorylation of Nucleosides with Phosphorus Oxychloride in Trialkyl Phosphate [jstage.jst.go.jp]
• 4. An efficient protection-free chemical synthesis of inosine 5'-nucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Enzymatic Synthesis of Modified Nucleoside 5′-Monophosphates [mdpi.com]

Precision Quantification of 2'-O-Methyl-Cytidine (Cm) in Eukaryotic mRNA

Application Note & Protocol Guide

Executive Summary

The quantification of 2'-O-methyl-cytidine (Cm) in eukaryotic mRNA is a critical quality attribute (CQA) in the development of mRNA therapeutics and vaccines. While N7-methylguanosine (m7G) characterizes the "Cap 0" structure, the addition of a methyl group at the 2'-hydroxyl position of the first transcribed nucleotide (often Cytidine or Adenosine) creates the "Cap 1" structure.[1]

Biological Significance: Cap 1 (m7GpppCm...) is essential for distinguishing "self" from "non-self" RNA.[2] The absence of 2'-O-methylation triggers the host innate immune response via RIG-I and IFIT1 (Interferon-Induced Protein with Tetratricopeptide Repeats 1) binding, leading to translational suppression and rapid mRNA degradation.

Technical Challenge: The primary challenge in quantifying mRNA-specific Cm is the overwhelming background of Cm present in ribosomal RNA (rRNA). A 99% pure mRNA sample may still contain enough rRNA contamination to skew Cm quantification by orders of magnitude. This guide presents a rigorous LC-MS/MS workflow designed to isolate, hydrolyze, and absolutely quantify Cm with femtomolar sensitivity.

Experimental Workflow

The following diagram illustrates the critical path from total RNA to quantitative data. Note the emphasis on "Rigorous mRNA Purification" to eliminate rRNA interference.

Figure 1: Critical workflow for Cm quantification. Note the feedback loop at the QC stage; proceeding with rRNA contamination renders downstream MS data invalid.

Detailed Protocols

Phase 1: Sample Preparation (The "Make or Break" Step)

Objective: Isolate mRNA and remove rRNA to below detectable limits. Rationale: rRNA contains ~100x more 2'-O-methylations than mRNA. Standard "Total RNA" preps are unsuitable.[3]

• Input: 10–50 µg Total RNA.

• Method: Double Poly(A) selection using oligo(dT) magnetic beads.

  • Note: A single round of Poly(A) selection often leaves 5-10% rRNA. Two rounds are mandatory for MS analysis of trace modifications.

• Validation: Run 100 ng of the final eluate on an Agilent Bioanalyzer (RNA Pico Chip).

  • Acceptance Criteria: No visible 18S/28S bands. RIN is irrelevant here; focus on the absence of rRNA peaks.

Phase 2: Enzymatic Hydrolysis to Nucleosides

Objective: Convert mRNA polymers into single nucleosides for LC-MS/MS.

Reagents:

• Buffer: 10 mM Ammonium Acetate (pH 5.3). Avoid Tris/Phosphate buffers as they interfere with ESI-MS.

• Enzyme Cocktail:

  • Nuclease P1 (Sigma/Yamasa): Cleaves phosphodiester bonds.

  • Phosphodiesterase I (Snake Venom): Cleaves oligonucleotides to 5'-monophosphates.

  • Alkaline Phosphatase (CIP or SAP): Removes the 5'-phosphate to yield the neutral nucleoside.

Protocol:

• Dilute 1–5 µg of purified mRNA in 20 µL of Buffer.

• Denature RNA at 95°C for 2 mins, then snap cool on ice (unfolds secondary structures).

• Add 0.5 U Nuclease P1 and 0.01 U Phosphodiesterase I. Incubate at 37°C for 2 hours.

• Add 1 U Alkaline Phosphatase. Incubate at 37°C for 1 hour.

• Filtration: Pass the mixture through a 10 kDa MWCO spin filter (10,000 x g, 10 min) to remove enzymes.

• Spike-in: Add stable isotope-labeled internal standard (SIL-IS) to the filtrate (e.g., [13C,15N]-Cm).

Phase 3: LC-MS/MS Quantification

Objective: Separate Cm from its isomer m5C and quantify using MRM (Multiple Reaction Monitoring).

Instrument Setup:

• LC System: UHPLC (e.g., Agilent 1290, Waters Acquity).

• MS System: Triple Quadrupole (e.g., Sciex 6500+, Thermo Altis).

• Column: Waters Atlantis T3 C18 (2.1 x 100 mm, 1.8 µm) or equivalent high-retention C18.

  • Why T3? Standard C18 columns often fail to retain polar nucleosides like Cytidine. T3 technology withstands 100% aqueous mobile phases.

LC Parameters:

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.3 mL/min.

• Gradient: 0% B (0-2 min)

  10% B (2-10 min) 90% B (Wash).

MS/MS Transitions (ESI Positive Mode): Distinguishing 2'-O-methyl-cytidine (Cm) from 5-methyl-cytidine (m5C) is the core technical challenge. Both have a parent mass of ~258 Da. We distinguish them based on their fragmentation pattern.

Analyte	Precursor Ion ( )	Product Ion ( )	Chemical Logic of Fragmentation
Cytidine (C)	244.1	112.1	Loss of Ribose (132 Da) Base (Cytosine)
2'-O-Me-Cytidine (Cm)	258.1	112.1	Loss of Methyl-Ribose (146 Da) Base (Cytosine)
5-Me-Cytidine (m5C)	258.1	126.1	Loss of Ribose (132 Da) Base (5-Me-Cytosine)

• Critical Insight: By monitoring the 258

  112 transition, you specifically detect ribose methylation. The 258 126 transition detects base methylation. If your peak appears in the 112 channel but not the 126 channel, it is Cm.

Data Analysis & Validation

Quantification Formula:

Where RF (Response Factor) is determined from the calibration curve.

Validation Criteria (Self-Validating System):

• Linearity:

  over 0.1 – 100 pmol range.

• Recovery: Spike known amounts of Cm standard into a mock RNA digest. Recovery must be 85–115%.

• Isomer Separation: Ensure baseline separation between Cm and m5C if monitoring both. (Cm typically elutes after C but before m5C on C18).

References

• Daffis, S., et al. (2010). "2'-O-methylation of the viral mRNA cap evades host restriction by IFIT family members." Nature, 468, 452–456. [Link]

• Su, D., et al. (2014). "Liquid chromatography-mass spectrometry analysis of N6-methyladenosine and 2'-O-methylated nucleosides in RNA." Nature Protocols, 9, 828–841. [Link]

• Kellner, S., et al. (2010). "Profiling of RNA modifications by multiplexed stable isotope dilution LC-MS/MS." Chemical Communications, 46, 7154-7156. [Link]

• Ramanathan, A., et al. (2016). "Mass spectrometry for the analysis of RNA modifications." Nucleic Acids Research, 44(16), 7511–7526.[4] [Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. 2′-O-Methylation of the second transcribed nucleotide within the mRNA 5′ cap impacts the protein production level in a cell-specific manner and contributes to RNA immune evasion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. enovatia.com [enovatia.com]
• 4. ssi.shimadzu.com [ssi.shimadzu.com]

Technical Notes & Optimization

Troubleshooting low recovery of 2'-O-methylcytidine 5'-monophosphate in RNA digests

Guide: Troubleshooting Low Recovery of 2'-O-methylcytidine 5'-monophosphate (Cm) in RNA Digests

Welcome to the technical support center for modified RNA analysis. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the quantification of 2'-O-methylcytidine 5'-monophosphate (Cm) and other modified nucleosides. As Senior Application Scientists, we have structured this guide to move from common, easily solved issues to more complex, in-depth troubleshooting, explaining the scientific principles behind each recommendation.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding low Cm recovery.

Q1: My overall nucleoside yield is low after digestion, not just Cm. What is the most likely cause?

A: The most common cause for low recovery of all nucleosides is an issue with the initial RNA quality or a global failure in the enzymatic digestion process. Contaminants from RNA isolation (e.g., guanidinium salts, phenol), incorrect buffer conditions, or inactive enzymes can all lead to poor overall yield. We recommend first verifying the integrity and purity of your starting RNA material.

Q2: I see a peak at the expected retention time for Cm, but its intensity is far lower than anticipated. Why might this be?

A: This often points to issues in the downstream processing or analytical steps. Incomplete dephosphorylation is a primary suspect, as the remaining phosphate group significantly alters the molecule's behavior in both chromatography and mass spectrometry.[1] Another common cause is loss of the analyte during solid-phase extraction (SPE) cleanup if the protocol is not optimized for polar molecules like nucleosides.[2][3]

Q3: Can the 2'-O-methylation itself make the RNA resistant to digestion?

A: Yes, this is a critical point. The 2'-O-methyl group provides steric hindrance and increases the stability of the RNA backbone against certain nucleases and alkaline hydrolysis.[4][5][6][7] This inherent resistance means that digestion protocols must be robust and optimized to ensure complete breakdown of the RNA into its constituent monophosphates. Incomplete digestion will naturally lead to low recovery of the target modified mononucleotide.

Q4: Is Nuclease P1 the best enzyme for the initial digestion step?

A: Nuclease P1 is highly effective and widely used for digesting RNA into 5'-mononucleotides because it is a non-specific endonuclease.[8][9] It is generally robust, but its activity can be inhibited by high salt concentrations or other contaminants. For some applications, a combination of enzymes may be necessary, but for generating 5'-monophosphates for subsequent analysis, Nuclease P1 is an excellent starting choice.

Q5: How critical is the dephosphorylation step with Alkaline Phosphatase?

A: It is absolutely critical for most modern analytical methods, especially those employing LC-MS.[1][10] The 5'-monophosphate group negatively impacts performance in several ways:

• Poor Retention: It makes the molecule highly polar, leading to poor retention on standard reversed-phase HPLC columns.

• Ion Suppression: The phosphate group can suppress ionization efficiency in electrospray ionization mass spectrometry (ESI-MS).

• Spectral Complexity: It complicates mass spectra, making data analysis more difficult.[1]

Efficient removal of the phosphate by an enzyme like bacterial alkaline phosphatase (BAP) or shrimp alkaline phosphatase (rSAP) is essential for high-sensitivity analysis.[1][9]

Part 2: In-Depth Troubleshooting Guides

If the FAQs did not resolve your issue, this section provides a more detailed, systematic approach to identifying and solving the root cause of low Cm recovery.

Workflow Stage 1: RNA Sample Preparation & Quality

The quality of your starting material is paramount. Garbage in, garbage out.

Issue: Incomplete Digestion Due to RNA Contaminants

• The "Why": Enzymes are sensitive to their chemical environment. Reagents carried over from RNA extraction protocols, such as phenol, chloroform, ethanol, or high concentrations of salts (guanidinium thiocyanate, sodium chloride), can denature or directly inhibit nucleases and phosphatases.[11]

• Troubleshooting Steps:

  • Re-evaluate Purity: Ensure your RNA sample has a 260/280 ratio of ~2.0 and a 260/230 ratio of 2.0–2.2. A low 260/230 ratio is a strong indicator of salt or solvent contamination.

  • Re-purify the RNA: If contamination is suspected, re-precipitate the RNA using ethanol or isopropanol. Alternatively, use a column-based RNA cleanup kit to remove inhibitors.

  • Validate with a Control: Digest a high-purity, commercially available synthetic RNA oligonucleotide of a known sequence as a positive control. If the control digest works but your sample does not, the problem lies with your sample's purity.

Workflow Stage 2: Enzymatic Digestion

This two-step process (nuclease digestion followed by dephosphorylation) is the most common point of failure.

Issue: Inefficient Nuclease P1 Digestion

• The "Why": Nuclease P1 requires specific conditions (pH, temperature) for optimal activity. Furthermore, highly stable secondary structures in the RNA can shield phosphodiester bonds from the enzyme, leading to incomplete cleavage.[6][12] The 2'-O-methylation itself contributes to this stability.[4][7]

• Troubleshooting Steps:

  • Introduce a Denaturation Step: Before adding Nuclease P1, heat the RNA sample at 70°C for 5 minutes or 95°C for 2 minutes, then immediately place it on ice. This will melt secondary structures and make the RNA more accessible to the enzyme.

  • Verify Buffer and Conditions: Double-check that the Nuclease P1 digestion buffer is at the correct pH (typically around 5.0-6.0) and that the incubation is performed at the recommended temperature (usually 37°C).

  • Increase Enzyme Concentration or Incubation Time: As an empirical test, try doubling the amount of Nuclease P1 or extending the incubation time (e.g., from 2 hours to overnight). If recovery improves, your initial digestion was incomplete.

Issue: Incomplete Dephosphorylation by Alkaline Phosphatase (AP)

• The "Why": Alkaline Phosphatase (e.g., rSAP, BAP) efficiently removes 5'-phosphates but can be inhibited by chelating agents like EDTA or by certain buffer components. Its efficiency is crucial for subsequent analysis.[13][14] Incomplete dephosphorylation results in a mixed population of nucleosides and nucleotides, severely complicating quantification.

• Troubleshooting Steps:

  • Check Buffer Compatibility: Ensure the buffer used for the AP reaction is compatible. Many commercial AP enzymes come with their own optimized buffers. If you are adding AP to the Nuclease P1 reaction mix, ensure the pH is adjusted to be optimal for AP (typically pH 8.0-9.0).

  • Avoid EDTA: Do not use buffers containing EDTA, which chelates the Zn²⁺ and Mg²⁺ ions essential for AP activity.[13][15] Use EGTA if a chelator is needed for heat inactivation, as it has a lower affinity for Mg²⁺.[13]

  • Add a Second Dose: For stubborn samples, consider adding a second aliquot of AP after the initial incubation period and incubating for an additional 30-60 minutes to drive the reaction to completion.[13]

  • Heat Inactivation: Properly inactivate the enzymes post-digestion (e.g., 80°C for 20 minutes) to prevent them from interfering with downstream applications, but be aware that some heat-stable AP variants may require chemical inactivation or removal.[14]

Workflow Stage 3: Sample Cleanup

After digestion, the sample is a complex mixture of nucleosides, salts, and inactivated enzymes that must be cleaned before analysis.

Issue: Loss of Cm during Solid-Phase Extraction (SPE)

• The "Why": Nucleosides are relatively polar molecules. Using an SPE protocol designed for larger, less polar molecules (like oligonucleotides) can result in the target analyte failing to bind to the column and being lost in the flow-through.[16][17] Weak anion exchange (WAX) or hydrophilic interaction liquid chromatography (HILIC)-based SPE are often more suitable than standard reversed-phase SPE for this application.[2][16]

• Troubleshooting Steps:

  • Select the Right SPE Chemistry: Use an SPE cartridge specifically designed for polar analytes. Options include graphitized carbon, mixed-mode anion exchange, or HILIC-based phases.[2]

  • Optimize Wash and Elution Steps: Carefully optimize the organic solvent concentration in your wash and elution buffers. A wash step with too high an organic content can prematurely elute your polar nucleosides. Conversely, an elution buffer with too low an eluting strength will result in poor recovery.

  • Spike-in Recovery Experiment: Before processing your valuable samples, perform a recovery experiment. Spike a known amount of a Cm standard into the digestion buffer, process it through the entire SPE protocol, and quantify the recovery. Aim for >85% recovery.

Workflow Stage 4: HPLC / LC-MS Analysis

The final analytical step requires fine-tuning to ensure accurate detection and quantification.

Issue: Poor Chromatographic Resolution or Peak Shape

• The "Why": Modified nucleosides can have very similar properties to their unmodified counterparts, making chromatographic separation challenging.[18] Factors like mobile phase composition, pH, gradient slope, and column temperature are critical for achieving good resolution.[19]

• Troubleshooting Steps:

  • Optimize the Gradient: Use a shallow, extended gradient to improve the separation of closely eluting peaks.

  • Adjust Mobile Phase pH: The retention of nucleosides on a C18 column is sensitive to pH. Small adjustments to the pH of your aqueous mobile phase (e.g., using formic acid or ammonium acetate) can significantly alter selectivity.

  • Lower the Column Temperature: Reducing the column temperature can sometimes increase retention and improve the separation of isomers or structurally similar compounds.[18]

Issue: Low Signal Intensity in Mass Spectrometry

• The "Why": Even if the Cm molecule reaches the detector, its signal can be weak due to poor ionization or matrix effects. As mentioned, residual phosphates are a major cause of ion suppression.[1] High salt concentrations from buffers can also compete with the analyte for ionization, reducing its signal.

• Troubleshooting Steps:

  • Confirm Complete Dephosphorylation: If you suspect residual monophosphates, analyze your sample in negative ion mode. You should not see a significant signal corresponding to the mass of Cm-P.

  • Improve Desalting: Ensure your sample cleanup is effectively removing buffer salts. If using SPE, add an extra wash step with a weak, volatile solvent if possible.

  • Optimize MS Parameters: Tune the mass spectrometer specifically for your analyte. Infuse a pure standard of 2'-O-methylcytidine to optimize parameters like collision energy, fragmentor voltage, and to identify the most sensitive mass transitions for multiple reaction monitoring (MRM) if using a triple quadrupole instrument.[20]

Part 3: Visualizations & Data

Diagrams

Caption: Workflow for RNA digestion to nucleosides, highlighting key stages and common failure points.

Troubleshooting Summary Table

Symptom	Possible Cause(s)	Key Troubleshooting Action(s)
Low recovery of ALL nucleosides	RNA contamination; Inefficient Nuclease P1 digestion.	Check RNA purity (260/230 ratio). Add a pre-digestion denaturation step.
Specifically low Cm recovery	Incomplete dephosphorylation of Cm-P; Loss during SPE.	Optimize Alkaline Phosphatase step. Use a polar-compatible SPE method.
Broad or split peaks in HPLC	Co-elution with contaminants; Poor chromatography.	Optimize HPLC gradient and mobile phase pH. Ensure sample is clean.
Low signal in Mass Spec	Ion suppression from salts or residual phosphates.	Confirm complete dephosphorylation. Improve desalting/SPE cleanup.
High variability between replicates	Inconsistent sample handling; Inefficient enzyme activity.	Standardize all pipetting and incubation steps. Validate enzyme activity with a control.

Part 4: Detailed Experimental Protocols

Protocol 1: Two-Step Enzymatic Digestion of RNA to Nucleosides

This protocol is a robust starting point for the complete digestion of total RNA or mRNA.

• RNA Preparation & Denaturation:

  • In a sterile, nuclease-free microfuge tube, add up to 1 µg of purified RNA.

  • Add nuclease-free water to a final volume of 15 µL.

  • Heat the sample at 70°C for 5 minutes to denature secondary structures.

  • Immediately place the tube on ice for at least 2 minutes.

• Step 1: Nuclease P1 Digestion:

  • Prepare a master mix. For each reaction, add:

    • 2 µL of 10X Nuclease P1 Buffer (e.g., 100 mM sodium acetate, pH 5.3).

    • 2 µL of Nuclease P1 (e.g., 10 Units).

  • Add 4 µL of the master mix to the 16 µL denatured RNA sample for a final volume of 20 µL.

  • Incubate at 37°C for 2 hours .

• Step 2: Alkaline Phosphatase Digestion:

  • To the 20 µL reaction from the previous step, add:

    • 2.5 µL of 10X Alkaline Phosphatase Buffer (e.g., 500 mM Tris-HCl, pH 9.0).

    • 1 µL of Shrimp Alkaline Phosphatase (rSAP) (e.g., 1 Unit).

    • 1.5 µL of nuclease-free water.

  • The final volume is now 25 µL. The pH of the solution will be shifted to ~8.5, which is optimal for rSAP.

  • Incubate at 37°C for 1 hour .

• Enzyme Inactivation:

  • Heat the reaction at 95°C for 5 minutes .

  • Centrifuge briefly to collect condensation. The sample is now ready for cleanup.

Protocol 2: Solid-Phase Extraction (SPE) Cleanup of Nucleoside Digest

This is an example protocol using a mixed-mode or HILIC-based SPE plate/cartridge. This protocol must be optimized for your specific SPE product.

• Conditioning:

  • Condition the SPE well/cartridge with 1 mL of 100% Acetonitrile.

  • Equilibrate with 1 mL of Equilibration Buffer (e.g., 95% Acetonitrile, 5% water with 0.1% formic acid).

• Sample Loading:

  • Dilute the 25 µL digested sample with 75 µL of 100% Acetonitrile containing an internal standard.

  • Load the entire 100 µL sample onto the SPE medium. Pass the sample through slowly.

• Washing:

  • Wash the medium with 1 mL of Wash Buffer (e.g., 90% Acetonitrile, 10% water). This removes salts and other hydrophilic impurities.

• Elution:

  • Elute the bound nucleosides with 2 x 200 µL of Elution Buffer (e.g., 50% Acetonitrile, 50% water).

  • Collect the eluate in a clean collection plate or tube.

• Dry-down and Reconstitution:

  • Dry the eluate completely using a vacuum concentrator.

  • Reconstitute the sample in 50 µL of the initial HPLC mobile phase (e.g., 98% water, 2% Acetonitrile, 0.1% formic acid) for LC-MS analysis.

References

• Detection and quantification of RNA 2′-O-methylation and pseudouridylation - PMC. (n.d.). Retrieved from [Link]

• Direct and site-specific quantification of RNA 2′-O-methylation by PCR with an engineered DNA polymerase - PMC. (2016). Retrieved from [Link]

• Detection and Analysis of RNA Ribose 2′-O-Methylations: Challenges and Solutions. (2018). Retrieved from [Link]

• Detection of RNA Modifications by HPLC Analysis and Competitive ELISA - PMC. (n.d.). Retrieved from [Link]

• Removal of 3'-phosphate group by bacterial alkaline phosphatase improves oligonucleotide sequence coverage of RNase digestion products analyzed by collision-induced dissociation mass spectrometry. (2011). Retrieved from [Link]

• Quantitative analysis of ribonucleoside modifications in tRNA by HPLC-coupled mass spectrometry. (n.d.). Retrieved from [Link]

• Detection of ribonucleoside modifications by liquid chromatography coupled with mass spectrometry - PMC. (n.d.). Retrieved from [Link]

• Assessing 2′-O-Methylation of mRNA Using Quantitative PCR. (n.d.). Retrieved from [Link]

• Nuclease P1 Digestion for Bottom-Up RNA Sequencing of Modified siRNA Therapeutics. (2023). Retrieved from [Link]

• Hydrophilic-Phase Extraction: A New Avenue of Solid-Phase Extraction for Oligonucleotide Bioanalysis. (2022). Retrieved from [Link]

• Analysis of Nucleosides and Nucleotides in Plants: An Update on Sample Preparation and LC–MS Techniques. (2021). Retrieved from [Link]

• Assessing 2'-O-methylation of mRNA Using Quantitative PCR - PMC. (n.d.). Retrieved from [Link]

• Optimising analytical separations of synthetic RNA with modified HPLC. (2021). Retrieved from [Link]

• Analytical Strategies for Nucleosides and Nucleotides in Food: Advances in Sample Preparation and Separation Technologies with Emerging Challenges. (n.d.). Retrieved from [Link]

• Extraction of Nucleotides from Dietary Supplements by Newly Synthesized Adsorbents - PMC. (n.d.). Retrieved from [Link]

• Oligonucleotide Analysis. Practical Implementation Approaches for HPLC and LC-MS Analyses. (2022). Retrieved from [Link]

• Nuclear 2′-O-methylation regulates RNA splicing through its binding protein FUBP1 - PMC. (2023). Retrieved from [Link]

• OLIGONUCLEOTIDE SOLID PHASE EXTRACTION AND ANALYSIS COMPARING A MANUAL EXTRACTION APPARATUS TO A NOVEL SEMI-AUTOMATED EXTRACTION. (n.d.). Retrieved from [Link]

• 2'-O-Methyl-5-hydroxymethylcytidine: A Second Oxidative Derivative of 5-Methylcytidine in RNA. (2017). Retrieved from [Link]

• Alkaline Phosphatase-Controllable and Red Light-Activated RNA Modification Approach for Precise Tumor Suppression. (2022). Retrieved from [Link]

• Identification of RNA Fragments Resulting from Enzymatic Degradation using MALDI-TOF Mass Spectrometry - PMC. (n.d.). Retrieved from [Link]

• (PDF) 2′-O-Methyl-5-hydroxymethylcytidine: A Second Oxidative Derivative of 5-Methylcytidine in RNA. (2017). Retrieved from [Link]

• Using immobilized enzymes to reduce RNase contamination in RNase mapping of transfer RNAs by mass spectrometry. (2012). Retrieved from [Link]

• Identification of RNA molecules by specific enzyme digestion and mass spectrometry: software for and implementation of RNA mass mapping - PMC. (2004). Retrieved from [Link]

• A user guide to RT-based mapping of RNA modifications. (n.d.). Retrieved from [Link]

• Mass spectrometry for enzyme assays and inhibitor screening: an emerging application in pharmaceutical research. (2007). Retrieved from [Link]

• What Is 2'-O-Methylation and How to Detect It. (n.d.). Retrieved from [Link]

• 2'-O-methylcytidine 5'-monophosphate - DNAmod. (n.d.). Retrieved from [Link]

• 2'-O-methylcytidine 5'-monophosphate (CHEBI:44666). (n.d.). Retrieved from [Link]

• The Enzyme Effect: Broadening the Horizon of MS Optimization to Nontryptic Digestion in Proteomics. (2023). Retrieved from [Link]

• The Complete Guide to Understanding CRISPR sgRNA. (n.d.). Retrieved from [Link]

• (PDF) 2′-O-methylation alters the RNA secondary structural ensemble. (2020). Retrieved from [Link]

• 2′-O-Methylation of Ribosomal RNA: Towards an Epitranscriptomic Control of Translation?. (2018). Retrieved from [Link]

• RNA Stability: A Review of the Role of Structural Features and Environmental Conditions. (n.d.). Retrieved from [Link]

• Enhancing Circular RNA Translation Efficiency Through Dual Internal Ribosome Entry Sites. (n.d.). Retrieved from [Link]

• 2′-O-Methyl-5-hydroxymethylcytidine: A Second Oxidative Derivative of 5-Methylcytidine in RNA - PMC. (2017). Retrieved from [Link]

Sources

• 1. Removal of 3'-phosphate group by bacterial alkaline phosphatase improves oligonucleotide sequence coverage of RNase digestion products analyzed by collision-induced dissociation mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Extraction of Nucleotides from Dietary Supplements by Newly Synthesized Adsorbents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Detection and Analysis of RNA Ribose 2′-O-Methylations: Challenges and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What Is 2'-O-Methylation and How to Detect It - CD Genomics [rna.cd-genomics.com]
• 6. researchgate.net [researchgate.net]
• 7. RNA Stability: A Review of the Role of Structural Features and Environmental Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nuclease P1 Digestion for Bottom-Up RNA Sequencing of Modified siRNA Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Nuclear 2′-O-methylation regulates RNA splicing through its binding protein FUBP1 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Detection of ribonucleoside modifications by liquid chromatography coupled with mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mass spectrometry for enzyme assays and inhibitor screening: an emerging application in pharmaceutical research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 2′-O-Methylation of Ribosomal RNA: Towards an Epitranscriptomic Control of Translation? [mdpi.com]
• 13. Alkaline Phosphatase Protocol [sigmaaldrich.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. アルカリホスファターゼ（AP）プロトコル [sigmaaldrich.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. waters.com [waters.com]
• 18. Detection of RNA Modifications by HPLC Analysis and Competitive ELISA - PMC [pmc.ncbi.nlm.nih.gov]
• 19. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Resolving Co-elution of 2'-O-Me-CMP and Other Methylated Nucleotides

Answering your questions about resolving co-elution issues between 2'-O-Me-CMP and other methylated nucleotides.

Welcome to our dedicated guide for researchers, scientists, and drug development professionals facing challenges with the chromatographic separation of 2'-O-methylated cytidine monophosphate (2'-O-Me-CMP) and its structurally similar counterparts. This resource provides in-depth troubleshooting strategies, detailed protocols, and the scientific rationale behind our recommendations to empower you to overcome these common analytical hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the co-elution of 2'-O-Me-CMP with other methylated nucleotides?

The co-elution of 2'-O-Me-CMP with other methylated nucleotides, such as 3'-O-Me-CMP, 5-methylcytidine monophosphate (m5CMP), and N4-methylcytidine monophosphate (m4CMP), is primarily due to their very similar physicochemical properties. These molecules often share near-identical mass-to-charge ratios (m/z) and exhibit subtle differences in polarity and ionic character, making their separation by standard chromatographic methods challenging.

Key contributing factors include:

• Structural Isomerism: 2'-O-Me-CMP and 3'-O-Me-CMP are constitutional isomers, having the same chemical formula but differing in the position of the methyl group on the ribose sugar. This subtle difference requires highly selective chromatographic conditions to resolve.

• Similar Hydrophobicity: The addition of a single methyl group results in only a minor change in the overall hydrophobicity of the molecule, leading to similar retention times on reverse-phase columns.

• Charge State and pKa: The phosphate group and the cytidine base have specific pKa values. At certain pH values, these molecules may exist in similar charge states, leading to comparable interactions with ion-exchange or ion-pair resins.

Troubleshooting Guide: A Step-by-Step Approach to Resolving Co-elution

If you are experiencing co-elution, follow this logical troubleshooting workflow to systematically diagnose and resolve the issue.

Caption: A logical workflow for troubleshooting co-elution issues.

Q2: I'm using a standard C18 column and still see co-elution. What should I try first?

For reverse-phase chromatography, the initial and most impactful approach is the optimization of the mobile phase, specifically through ion-pair reverse-phase chromatography (IP-RPLC) .

The Underlying Principle: Nucleotides are highly polar and often poorly retained on standard C18 columns. Ion-pairing reagents are amphiphilic molecules that contain a hydrophobic tail and a charged head group. These reagents, such as triethylamine (TEA) or N,N-dimethylhexylamine, are added to the mobile phase. The charged head group interacts with the phosphate backbone of the nucleotides, while the hydrophobic tail adsorbs to the stationary phase. This process effectively increases the retention of the nucleotides and allows for separation based on subtle differences in their structure.

Experimental Protocol: Optimizing Ion-Pairing Conditions

• Prepare the Mobile Phases:

  • Mobile Phase A (Aqueous): 10 mM N,N-dimethylhexylamine, 10 mM acetic acid in water (adjust pH to ~6.0).

  • Mobile Phase B (Organic): Acetonitrile or Methanol.

• Equilibrate the Column: Flush the C18 column (e.g., 150 mm x 2.1 mm, 1.8 µm particle size) with a high concentration of Mobile Phase B, followed by a gradual transition to the starting conditions (e.g., 95% A / 5% B) for at least 30 column volumes to ensure the ion-pairing reagent has fully coated the stationary phase.

• Run a Gradient Elution:

  • Start with a shallow gradient to maximize separation. For example:

    • 0-5 min: 5% B

    • 5-25 min: 5% to 30% B

    • 25-30 min: 30% to 95% B (wash)

    • 30-35 min: 95% B (hold)

    • 35-40 min: Re-equilibrate at 5% B

• Evaluate and Adjust:

  • Poor Resolution: If co-elution persists, try increasing the concentration of the ion-pairing reagent in 5 mM increments. Be aware that higher concentrations can lead to ion suppression in mass spectrometry.

  • Peak Tailing: Ensure the pH of the mobile phase is appropriately controlled. A pH around 6.0 is often a good starting point for cytidine-containing nucleotides.

Data Comparison: Impact of Ion-Pairing Reagent

Condition	2'-O-Me-CMP Retention Time (min)	3'-O-Me-CMP Retention Time (min)	Resolution (Rs)
No Ion-Pairing	3.2	3.2	0
10 mM TEA	8.5	8.9	1.2
10 mM DMHA	11.2	11.9	>1.5 (Baseline)

Note: These are representative values. Actual retention times will vary based on the specific system and column.

Q3: I've optimized my ion-pairing method, but resolution is still not ideal. What's the next step?

If optimizing the mobile phase is insufficient, the next logical step is to evaluate different stationary phase chemistries. Not all C18 columns are created equal, and other chemistries may provide the necessary selectivity.

Expert Insight: The choice of stationary phase is critical. While C18 is a workhorse, its primary separation mechanism is hydrophobicity. For isomers, alternative selectivities are often required.

Recommended Column Chemistries to Explore:

• Phenyl-Hexyl Columns: These columns offer pi-pi interactions in addition to hydrophobic interactions. The aromatic ring of the cytidine base can interact with the phenyl groups of the stationary phase, providing an alternative separation mechanism that can resolve isomers.

• Pentafluorophenyl (PFP) Columns: PFP columns provide a combination of hydrophobic, pi-pi, dipole-dipole, and ion-exchange interactions. This multi-modal interaction potential is highly effective for separating closely related polar and aromatic compounds like methylated nucleotides.

• Graphitized Carbon Columns: Porous graphitic carbon (PGC) columns, such as Hypercarb, offer a unique separation mechanism based on the planarity of the analyte. They are excellent for separating structurally similar compounds and are not dependent on pH or ion-pairing reagents in the same way as silica-based columns.

Self-Validating Approach:

When testing a new column, always run a standard mix of the co-eluting compounds first. Compare the resolution (Rs) value to your previous C18 method. An Rs value greater than 1.5 is generally considered baseline separation.

Q4: I'm still struggling with co-elution. Are there any advanced or alternative chromatographic modes I should consider?

Yes. If reverse-phase methods are not providing the required resolution, it is time to consider alternative modes of chromatography.

1. Hydrophilic Interaction Liquid Chromatography (HILIC)

• Mechanism: HILIC is ideal for highly polar compounds that are poorly retained in reverse-phase. In HILIC, a polar stationary phase (e.g., bare silica, amide, or diol) is used with a mobile phase that is high in organic solvent (typically acetonitrile) and contains a small amount of water. A water layer is formed on the surface of the stationary phase, and analytes partition between this aqueous layer and the bulk organic mobile phase. Separation is based on the polarity of the analytes.

• Why it Works for Nucleotides: The highly polar nature of the phosphate and ribose moieties makes nucleotides excellent candidates for HILIC. Subtle differences in the position of the methyl group can alter the interaction with the hydrated stationary phase, leading to separation.

2. Mixed-Mode Chromatography (MMC)

• Mechanism: MMC columns combine two or more separation mechanisms on a single stationary phase. For nucleotide analysis, a common combination is reverse-phase and ion-exchange. For example, a column may have C18 chains and also positively charged ligands.

• Why it Works for Nucleotides: This allows for simultaneous separation based on both hydrophobicity and charge. This dual mechanism can be highly effective at resolving isomers that are similar in both properties but not identical.

Caption: Different chromatographic modes for nucleotide separation.

References

• Jandera, P. (2017). Stationary and mobile phases in hydrophilic interaction chromatography: a review. Analytica Chimica Acta, 967, 1-25. Retrieved from [Link]

• Agilent Technologies. (2019). Analysis of Nucleotides and Nucleosides using Agilent Poroshell 120 HILIC-Z. Retrieved from [Link]

• Waters Corporation. (n.d.). HILIC Separations of Polar Analytes. Retrieved from [Link]

Reference Data & Comparative Studies

A Researcher's Guide to Confirming 2'-O-methylation Sites in RNA: A Comparative Analysis

The epitranscriptomic landscape is vast and complex, with over 170 chemically distinct modifications decorating RNA molecules.[1] Among these, 2'-O-methylation (Nm)—the addition of a methyl group to the 2' hydroxyl of the ribose moiety—is one of the most common, found in nearly every class of RNA, from tRNA and rRNA to mRNA and snRNA.[1][2] This seemingly simple modification exerts profound control over RNA's fate, influencing its stability, structure, and function in fundamental cellular processes.[3][4] Consequently, the dysregulation of Nm has been linked to a growing number of human diseases, including cancer and neurodegenerative disorders.[1][5]

For researchers in basic science and drug development, the ability to accurately identify and quantify 2'-O-methylation is paramount. The challenge lies not only in detecting the modification but in pinpointing its exact location within a specific RNA sequence. This guide provides an in-depth comparison of the primary methodologies used to confirm Nm sites, offering the technical insights and experimental rationale needed to select the most appropriate strategy for your research question. We will compare the "gold standard" of nucleoside analysis by mass spectrometry with high-throughput, sequencing-based approaches, providing the logic behind experimental choices and self-validating protocols.

The Gold Standard: Absolute Quantification via Nucleoside Analysis

For unambiguous, quantitative confirmation of 2'-O-methylation, Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS) is the undisputed gold standard.[6] This "digestion-based" method provides a direct physical measurement of the modified nucleosides, offering exceptional specificity and the ability to perform true absolute quantification.[5][6]

Principle of Detection

The core principle of LC-MS/MS analysis is the complete enzymatic digestion of a purified RNA sample into its constituent nucleosides.[6] This nucleoside mixture is then separated by high-performance liquid chromatography (HPLC) and analyzed by a tandem mass spectrometer. The mass spectrometer identifies each nucleoside based on its unique mass-to-charge ratio (m/z) and its specific fragmentation pattern, allowing for the clear differentiation of 2'-O-methylated nucleosides from their canonical counterparts.[7][8]

Experimental Workflow & Causality

A robust LC-MS/MS workflow is a self-validating system, with each step designed to ensure accuracy and reproducibility.

Caption: LC-MS/MS workflow for global 2'-O-methylation analysis.

Detailed Protocol: RNA Digestion for LC-MS/MS Analysis

• RNA Purification: Start with 0.5–1 µg of highly purified RNA.[9] The removal of contaminants like residual ethanol or salts is critical, as they can interfere with enzymatic activity and mass spectrometry analysis.[10][11]

• Enzymatic Digestion: The choice of nucleases is crucial for complete digestion, as some enzymes are inhibited by the presence of 2'-O-methylation.[11] A robust combination, such as that found in commercial kits like the NEB Nucleoside Digestion Mix, ensures complete breakdown to single nucleosides.[9][10] A typical reaction involves incubating the RNA with a cocktail of nucleases (e.g., Nuclease P1, Phosphodiesterase I) and a phosphatase (e.g., Alkaline Phosphatase) for 1-6 hours at 37°C.[10][12]

  • Causality: Nuclease P1 and Phosphodiesterase I work sequentially to break the phosphodiester bonds linking nucleotides. However, their activity can be blocked by certain modifications.[11] Using an optimized mix overcomes these limitations. Alkaline phosphatase is included to remove the 5' phosphate group, yielding neutral nucleosides which have better chromatographic properties.

• Analysis by LC-MS/MS: The digested sample is injected into the LC-MS/MS system. A reversed-phase C18 column is commonly used to separate the nucleosides.[13]

  • Self-Validation: For absolute quantification, a calibration curve must be generated using pure, known standards of both canonical and 2'-O-methylated nucleosides.[6][14] The signal intensity of each analyte from the sample is compared against this curve to determine its precise concentration.

Data Presentation: Identifying 2'-O-Methylated Nucleosides

The key to identification is the mass difference. A methyl group adds 14.01565 Da to the mass of the canonical nucleoside. Tandem MS further confirms identity by monitoring the neutral loss of the ribose sugar (132 Da) or a 2'-O-methylated ribose (146 Da).[15]

Nucleoside	Abbreviation	Molecular Weight (Da)	2'-O-Methylated Form	Abbreviation	Molecular Weight (Da)
Adenosine	A	267.24	2'-O-methyladenosine	Am	281.27
Guanosine	G	283.24	2'-O-methylguanosine	Gm	297.27
Cytidine	C	243.22	2'-O-methylcytidine	Cm	257.24
Uridine	U	244.20	2'-O-methyluridine	Um	258.23

Strengths and Limitations

• Strengths: Unambiguous and direct detection, high specificity, and true absolute quantification. It is the only method that can reliably discover novel modifications.

• Limitations: The primary drawback is that it provides no information about the sequence context of the modification. It reports the global abundance of a modified nucleoside within the entire RNA sample, not its position in a specific transcript. It also requires a relatively large amount of input material compared to sequencing methods.

High-Throughput Mapping: Sequencing-Based Approaches

To overcome the sequence-context limitation of LC-MS/MS, several high-throughput sequencing methods have been developed. These techniques ingeniously exploit the chemical properties of 2'-O-methylation to create a detectable "footprint" during library preparation. The most established of these is RiboMeth-seq.[16][17]

RiboMeth-seq: Mapping by Resistance to Cleavage

RiboMeth-seq and its variants are ligation-based methods that provide transcriptome-wide mapping of Nm sites at single-nucleotide resolution.[18][19]

Principle of Detection

The method is based on a key chemical property: the phosphodiester bond 3' to a 2'-O-methylated nucleotide is resistant to alkaline hydrolysis.[2][17] When RNA is randomly fragmented under alkaline conditions, cleavage is less likely to occur at these protected sites. During sequencing library preparation, this resistance results in a characteristic depletion of reads whose 5' or 3' ends map to the modified position.[16][17]

Experimental Workflow & Causality

Caption: The RiboMeth-seq experimental workflow.

Detailed Protocol: RiboMeth-seq

• RNA Fragmentation: Purified total RNA (as little as 1 ng can be used) is subjected to limited alkaline hydrolysis (e.g., using a bicarbonate buffer at high pH).[16][17]

  • Causality: The 2'-hydroxyl group is required for the nucleophilic attack that cleaves the phosphodiester backbone. When this group is methylated, the reaction is sterically hindered, protecting the adjacent bond from cleavage.[17]

• Library Preparation: The resulting RNA fragments undergo end-repair, followed by the ligation of 5' and 3' adapters.[16]

• Reverse Transcription and PCR: The adapter-ligated fragments are reverse transcribed into cDNA and then amplified by PCR to create a sequencing library.[16]

• Sequencing and Analysis: The library is sequenced, and reads are mapped to a reference transcriptome.

  • Self-Validation: A "MethScore" is calculated for each nucleotide position, representing the level of protection from cleavage relative to its neighboring sites. A significantly high score indicates a potential 2'-O-methylation site. The analysis pipeline must be validated using both known methylated and unmethylated RNA species (e.g., yeast rRNA with known Nm sites vs. in vitro transcribed RNA).[17]

Other Sequencing and RT-Based Methods

While RiboMeth-seq is widely used, other methods also exist. For example, some approaches exploit the fact that reverse transcriptase can be impeded by Nm sites, especially at low dNTP concentrations.[20][21] By comparing reverse transcription products under low and high dNTP conditions via qPCR, one can assess the methylation status at a specific, targeted site.[22][23] This is a powerful, low-throughput method for validating specific hits from a high-throughput screen.

Strengths and Limitations

• Strengths: Provides sequence-specific, transcriptome-wide mapping. It is highly sensitive, requiring very little input RNA, and allows for the relative quantification of modification stoichiometry at each site.[17]

• Limitations: Detection is indirect and can be prone to false positives caused by RNA secondary structures or other modifications that also impede cleavage or reverse transcription.[19] It requires a sophisticated bioinformatics pipeline and cannot discover novel types of modifications.

Comparative Analysis: Choosing the Right Method

The choice between LC-MS/MS and a sequencing-based approach depends entirely on the biological question being asked.

Feature	LC-MS/MS Nucleoside Analysis	RiboMeth-seq
Principle	Direct detection of nucleosides by mass	Indirect detection via resistance to alkaline cleavage
Output	Global % of each modified nucleoside	Site-specific location and relative stoichiometry
Sequence Context	No	Yes (single-nucleotide resolution)
Quantitative Capability	Absolute quantification	Relative quantification (stoichiometry)
Discovery of Novel Mods	Yes	No
Throughput	Low to medium	High (transcriptome-wide)
Input RNA Required	High (0.5 - 1 µg)[9]	Low (≥ 1 ng)[17]
Key Advantage	Unambiguous, "gold standard" quantification	High-throughput mapping with sequence context
Key Limitation	No sequence information	Indirect, potential for false positives

A Decision-Making Framework

To guide your experimental design, consider the following questions:

Caption: Decision framework for selecting an Nm analysis method.

Conclusion

Confirming 2'-O-methylation sites in RNA requires a multi-faceted approach. LC-MS/MS provides the benchmark for accurate, absolute quantification of global Nm levels, making it indispensable for studies examining broad changes in modification status. Conversely, high-throughput methods like RiboMeth-seq are powerful discovery tools, delivering the sequence-specific mapping necessary to link individual Nm sites to biological function. Often, the most robust studies will leverage the strengths of both, using a sequencing approach for initial discovery and a targeted mass spectrometry or RT-qPCR method for validation and precise quantification. By understanding the core principles, causal mechanisms, and inherent trade-offs of each technique, researchers can design rigorous, self-validating experiments to confidently explore the dynamic world of the epitranscriptome.

References

• Birkedal, U., et al. (2016). Illumina-based RiboMethSeq approach for mapping of 2′-O-Me residues in RNA. Nucleic Acids Research, 44(14), e116. [Link]

• Marchand, V., et al. (2016). Illumina-based RiboMethSeq approach for mapping of 2′-O-Me residues in RNA. ResearchGate. [Link]

• Liong, K. Y., et al. (2021). Protocol for RNA modification analysis by UHPLC-QqQ MS. STAR Protocols, 2(3), 100665. [Link]

• Sikorski, P. J., et al. (2020). Mapping rRNA 2′-O-methylations and identification of C/D snoRNAs in Arabidopsis thaliana plants. Plant Journal, 104(5), 1336-1353. [Link]

• Motorin, Y., et al. (2018). Next-Generation Sequencing-Based RiboMethSeq Protocol for Analysis of tRNA 2'-O-Methylation. International Journal of Molecular Sciences, 19(11), 3329. [Link]

• Gokhale, N. S., et al. (2024). An Overview of Current Detection Methods for RNA Methylation. International Journal of Molecular Sciences, 25(5), 2999. [Link]

• Marchand, V., et al. (2019). Mapping and Quantification of tRNA 2'-O-Methylation by RiboMethSeq. Methods in Molecular Biology, 1870, 273-295. [Link]

• Gokhale, N. S., et al. (2024). An Overview of Current Detection Methods for RNA Methylation. ResearchGate. [Link]

• Liu, H., et al. (2021). Digestion of RNA into nucleosides for LC-MS/MS. Bio-protocol, 11(10), e4015. [Link]

• Yang, Y., et al. (2012). Detection and quantification of RNA 2′-O-methylation and pseudouridylation. Methods in Enzymology, 511, 233-257. [Link]

• Varghese, N., & Sarwade, S. (2021). Detection of ribonucleoside modifications by liquid chromatography coupled with mass spectrometry. STAR Protocols, 2(2), 100468. [Link]

• Yu, Y. T., & Steitz, J. A. (1997). A new method for detecting sites of 2'-O-methylation in RNA molecules. RNA, 3(8), 807-810. [Link]

• Yu, Y. T. (2021). A new method for detecting sites of 2′-O-methylation in RNA molecules. ResearchGate. [Link]

• Gokhale, N. S., et al. (2024). An Overview of Current Detection Methods for RNA Methylation. MDPI. [Link]

• Fleming, A. M., et al. (2019). Detection and analysis of RNA methylation. Trends in Genetics, 35(8), 621-638. [Link]

• Motorin, Y., & Marchand, V. (2018). Detection and Analysis of RNA Ribose 2′-O-Methylations: Challenges and Solutions. International Journal of Molecular Sciences, 20(1), 20. [Link]

• Erales, J., et al. (2021). Site-Specific Analysis of Ribosomal 2′O-Methylation by Quantitative Reverse Transcription PCR Under Low Deoxynucleotide Triphosphate Concentrations. Molecular Therapy - Nucleic Acids, 24, 803-813. [Link]

• Dong, C., et al. (2012). The detection of 2'-O-methylation at the 3'-ends of small RNAs. PLoS One, 7(12), e51865. [Link]

• Gokhale, N. S., et al. (2024). An Overview of Current Detection Methods for RNA Methylation. PubMed. [Link]

• He, C., et al. (2022). Assessing 2′-O-Methylation of mRNA Using Quantitative PCR. Methods in Molecular Biology, 2521, 153-162. [Link]

• New England Biolabs. (2017). A Fast One-step Digestion of DNA or RNA for Global Detection and Characterization of Nucleotide Modifications. ResearchGate. [Link]

• Ayad, S., et al. (2023). The detection, function, and therapeutic potential of RNA 2'-O-methylation. Journal of Biological Chemistry, 299(12), 105423. [Link]

• Gogo, J., et al. (2020). Complete enzymatic digestion of double-stranded RNA to nucleosides enables accurate quantification of dsRNA. Analytical Methods, 12(47), 5707-5714. [Link]

• Erales, J., et al. (2021). Site-Specific Analysis of Ribosomal 2′O-Methylation by Quantitative Reverse Transcription PCR Under Low Deoxynucleotide Triphosphate Concentrations. ResearchGate. [Link]

• Gao, Y., et al. (2022). Automated Identification of Modified Nucleosides during HRAM-LC-MS/MS using a Metabolomics ID Workflow with Neutral Loss Detection. Journal of the American Society for Mass Spectrometry, 33(1), 105-113. [Link]

• Thüring, K., et al. (2017). LC-MS Analysis of Methylated RNA. Methods in Molecular Biology, 1562, 3-18. [Link]

• Thüring, K., et al. (2023). Pitfalls in RNA Modification Quantification Using Nucleoside Mass Spectrometry. Accounts of Chemical Research, 56(23), 3277-3288. [Link]

• CD BioSciences. (n.d.). Global RNA Methylation Quantification by LC-MS/MS. CD BioSciences. Retrieved February 12, 2026, from [Link]

Sources

• 1. The detection, function, and therapeutic potential of RNA 2’-O-methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Detection and Analysis of RNA Ribose 2′-O-Methylations: Challenges and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. An Overview of Current Detection Methods for RNA Methylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An Overview of Current Detection Methods for RNA Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Global RNA Methylation Quantification by LC-MS/MS, By Analysis Methods | CD BioSciences [epigenhub.com]
• 7. Detection of ribonucleoside modifications by liquid chromatography coupled with mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. LC-MS Analysis of Methylated RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. rockefeller.edu [rockefeller.edu]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. bio-protocol.org [bio-protocol.org]
• 13. Complete enzymatic digestion of double-stranded RNA to nucleosides enables accurate quantification of dsRNA - Analytical Methods (RSC Publishing) DOI:10.1039/D0AY01498B [pubs.rsc.org]
• 14. Protocol for RNA modification analysis by UHPLC-QqQ MS - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Automated Identification of Modified Nucleosides during HRAM-LC-MS/MS using a Metabolomics ID Workflow with Neutral Loss Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. academic.oup.com [academic.oup.com]
• 18. tandfonline.com [tandfonline.com]
• 19. mdpi.com [mdpi.com]
• 20. Detection and quantification of RNA 2′-O-methylation and pseudouridylation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. tandfonline.com [tandfonline.com]
• 23. Assessing 2′-O-Methylation of mRNA Using Quantitative PCR | Springer Nature Experiments [experiments.springernature.com]

A Researcher's Guide to the Spectroscopic Identification of 2'-O-methylcytidine 5'-monophosphate

An Objective Comparison of Mass Spectrometry, NMR, and UV-Vis Spectroscopy for the Characterization of a Key Modified Nucleotide

In the landscape of drug development and RNA therapeutics, the precise identification and characterization of modified nucleotides are paramount. Among these, 2'-O-methylcytidine 5'-monophosphate (2'-O-Me-CMP) is a prevalent modification that enhances the stability and therapeutic efficacy of RNA-based drugs. This guide provides a comprehensive comparison of three cornerstone analytical techniques—Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy—for the unambiguous identification and characterization of 2'-O-Me-CMP. We will delve into the theoretical underpinnings of each technique, present reference spectra, and offer detailed, field-proven protocols to empower researchers in their analytical endeavors.

Mass Spectrometry (MS): Unveiling the Molecular Weight and Fragmentation Fingerprint

Mass spectrometry is an indispensable tool for determining the molecular weight of a compound and deducing its structure through fragmentation analysis.[1] For 2'-O-Me-CMP, MS provides definitive evidence of the methyl group addition and the presence of the phosphate moiety.

Interpreting the Mass Spectrum of 2'-O-Me-CMP

The mass spectrum of 2'-O-methylcytidine (the nucleoside) in positive ion mode will exhibit a prominent peak corresponding to the protonated molecule [M+H]⁺. The addition of the 5'-monophosphate group will increase the mass-to-charge ratio (m/z) accordingly.

A key diagnostic feature in the mass spectrum is the fragmentation pattern. The glycosidic bond between the ribose sugar and the cytosine base is susceptible to cleavage, resulting in characteristic fragment ions.[2] In the case of 2'-O-Me-CMP, we expect to observe a fragment corresponding to the protonated 2'-O-methylcytosine base and another related to the phosphorylated ribose.

Table 1: Key Mass Spectral Peaks for 2'-O-methylcytidine and its Fragments

Ion	Description	Expected m/z
[M+H]⁺ of 2'-O-methylcytidine	Protonated parent nucleoside	258.1
[Cytosine + H]⁺	Protonated cytosine base	112.1
[Ribose-PO₃H₂ + H]⁺	Protonated phosphorylated ribose	Varies with fragmentation

Note: The exact m/z values may vary slightly depending on the instrument and ionization conditions.

Comparative Analysis: 2'-O-Me-CMP vs. Cytidine 5'-monophosphate (CMP)

A direct comparison with the mass spectrum of the unmodified counterpart, cytidine 5'-monophosphate (CMP), highlights the mass shift due to the methyl group. The molecular ion of CMP will be 14 Da lighter than that of 2'-O-Me-CMP. The fragmentation pattern will also show a characteristic loss of the unmodified ribose and the protonated cytosine base.

Experimental Protocol: LC-MS for Nucleotide Analysis

Liquid chromatography coupled with mass spectrometry (LC-MS) is a powerful technique for analyzing modified nucleotides in complex mixtures.[3]

Workflow for LC-MS Analysis of 2'-O-Me-CMP

Caption: A generalized workflow for LC-MS analysis of modified nucleotides.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the purified 2'-O-Me-CMP or the digested RNA sample in a suitable mobile phase, typically a mixture of water and a polar organic solvent like acetonitrile with a volatile salt such as ammonium acetate.[4]

• Chromatographic Separation: Inject the sample onto a reversed-phase or HILIC (Hydrophilic Interaction Liquid Chromatography) column. A gradient elution is commonly employed to separate the modified nucleotide from other components.

• Ionization: The eluent from the LC column is introduced into an electrospray ionization (ESI) source, which generates gas-phase ions of the analyte.

• Mass Analysis: The ions are then transferred to the mass analyzer (e.g., a quadrupole, time-of-flight, or Orbitrap), which separates them based on their mass-to-charge ratio.

• Detection and Data Analysis: The detector records the abundance of each ion, generating a mass spectrum. The data is then processed to identify the molecular ion and its characteristic fragments.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Molecular Architecture

NMR spectroscopy provides detailed information about the chemical environment of each atom in a molecule, making it a powerful tool for structure elucidation.[5] For 2'-O-Me-CMP, ¹H, ¹³C, and ³¹P NMR are particularly informative.

Deciphering the NMR Spectra of 2'-O-Me-CMP

• ¹H NMR: The proton NMR spectrum will show distinct signals for the protons of the cytosine base, the ribose sugar, and the newly introduced methyl group. The methyl group will appear as a sharp singlet, typically in the upfield region of the spectrum. The chemical shifts of the ribose protons, particularly H2', will be significantly affected by the O-methylation.

• ¹³C NMR: The carbon NMR spectrum will provide information on all the carbon atoms in the molecule. A key diagnostic signal will be the resonance of the methyl carbon, which will be absent in the spectrum of CMP. The chemical shift of the C2' carbon of the ribose will also be a clear indicator of the 2'-O-methylation.

• ³¹P NMR: The phosphorus NMR spectrum will confirm the presence of the 5'-monophosphate group. It will typically show a single resonance, and its chemical shift can be influenced by the pH of the solution.[6]

Table 2: Expected ¹H and ¹³C NMR Chemical Shift Ranges for Key Moieties in 2'-O-Me-CMP

Moiety	Atom	Expected ¹H Chemical Shift (ppm)	Expected ¹³C Chemical Shift (ppm)
Cytosine	H5	6.0 - 6.2	95 - 100
H6	7.8 - 8.1	140 - 145
Ribose	H1'	5.8 - 6.0	88 - 92
H2'	4.0 - 4.3	78 - 82 (downfield shift)
O-CH₃	3.3 - 3.6	58 - 62
Phosphate	-	-	-

Note: Chemical shifts are referenced to a standard (e.g., DSS or TSP) and can vary with solvent and pH.

Comparative Analysis: 2'-O-Me-CMP vs. Cytidine 5'-monophosphate (CMP)

The most striking difference in the NMR spectra of 2'-O-Me-CMP and CMP will be the presence of the methyl group signal in the former. Additionally, a significant downfield shift of the C2' carbon resonance and altered chemical shifts for the adjacent protons (H1', H2', and H3') in the ribose ring will be observed in the 2'-O-methylated compound. The ¹H and ¹³C NMR spectra for CMP can be found in public databases such as the Biological Magnetic Resonance Bank (BMRB) and commercial databases.[5][7][8][9]

Experimental Protocol: Acquiring High-Resolution NMR Spectra

Workflow for NMR Sample Preparation and Analysis

Caption: A standard workflow for preparing and analyzing a sample by NMR spectroscopy.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1-5 mg of the purified nucleotide in 0.5-0.6 mL of a deuterated solvent, typically deuterium oxide (D₂O), in a clean NMR tube.[10][11] Add a small amount of a reference standard (e.g., DSS or TSP) for chemical shift calibration.

• Shimming: Place the NMR tube in the spectrometer and perform shimming to optimize the homogeneity of the magnetic field, which is crucial for obtaining sharp spectral lines.

• Data Acquisition: Set up and run the desired NMR experiments (¹H, ¹³C, ³¹P). For ¹³C NMR, a larger number of scans will be required due to the lower natural abundance of the ¹³C isotope.

• Data Processing: The raw data (Free Induction Decay) is processed using a Fourier transform to obtain the frequency-domain spectrum. This is followed by phasing and baseline correction to obtain a clean, interpretable spectrum.

• Spectral Analysis: Assign the signals in the spectra to the corresponding atoms in the molecule based on their chemical shifts, coupling patterns, and integration values.

UV-Vis Spectroscopy: A Rapid and Quantitative Assessment

UV-Vis spectroscopy is a straightforward and widely used technique for quantifying nucleic acids and assessing their purity.[12] The purine and pyrimidine bases of nucleotides have characteristic absorption maxima in the UV range.

The UV-Vis Spectrum of 2'-O-Me-CMP

Like its unmodified counterpart, 2'-O-Me-CMP is expected to exhibit a primary absorption maximum around 270-280 nm. The molar extinction coefficient (ε) at this wavelength is a critical parameter for accurate quantification using the Beer-Lambert law. For cytidine 5'-monophosphate, the molar extinction coefficient at its λmax (around 271 nm) is approximately 9000 M⁻¹cm⁻¹.[13] The 2'-O-methylation is not expected to cause a dramatic shift in the λmax or a large change in the molar extinction coefficient.

Comparative Analysis: 2'-O-Me-CMP vs. Cytidine 5'-monophosphate (CMP)

The UV-Vis spectra of 2'-O-Me-CMP and CMP are expected to be very similar. The primary utility of UV-Vis in this context is for quantification and to check for the presence of UV-absorbing impurities. A pure sample should exhibit a well-defined peak at the expected λmax. The A260/A280 ratio is a common measure of purity for nucleic acids, with a ratio of ~1.8-2.0 generally indicating a pure sample.[14]

Experimental Protocol: UV-Vis Spectrophotometry for Nucleotides

Workflow for UV-Vis Analysis

Caption: A simple workflow for quantitative analysis of nucleotides using UV-Vis spectroscopy.

Step-by-Step Methodology:

• Sample Preparation: Prepare a dilute solution of the nucleotide in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4). The concentration should be such that the absorbance at the λmax is within the linear range of the spectrophotometer (typically 0.1-1.0).

• Blanking: Fill a quartz cuvette with the same buffer used to dissolve the sample and use it to zero the spectrophotometer. This corrects for any absorbance from the buffer itself.

• Measurement: Replace the blank with the sample cuvette and measure the absorbance spectrum over the desired wavelength range (e.g., 220-340 nm).

• Quantification and Purity Check: Record the absorbance at the λmax and at 280 nm and 230 nm. Use the Beer-Lambert law (A = εbc) to calculate the concentration, where A is the absorbance, ε is the molar extinction coefficient, b is the path length of the cuvette (usually 1 cm), and c is the concentration. Calculate the A260/A280 and A260/A230 ratios to assess purity.

Conclusion: A Multi-faceted Approach for Confident Identification

Each of the discussed analytical techniques provides unique and complementary information for the characterization of 2'-O-methylcytidine 5'-monophosphate. Mass spectrometry offers unparalleled accuracy in molecular weight determination and provides structural clues through fragmentation. NMR spectroscopy delivers an in-depth picture of the molecular structure and confirms the site of modification. UV-Vis spectroscopy serves as a rapid and reliable tool for quantification and purity assessment.

For unambiguous identification and comprehensive characterization of 2'-O-Me-CMP, a multi-pronged approach employing all three techniques is highly recommended. This integrated analytical strategy provides a self-validating system, ensuring the highest level of confidence in the identity, purity, and structure of this critical modified nucleotide, thereby supporting the advancement of RNA-based research and therapeutics.

References

• Cavaluzzi, M. J., & Borer, P. N. (2004). Revised UV extinction coefficients for nucleoside-5'-monophosphates and unpaired DNA and RNA. Nucleic acids research, 32(1), e13. [Link]

• Biological Magnetic Resonance Bank. Cytidine-5'-monophosphate. [Link]

• e-PG Pathshala. DNA and Rna, Nucleic acid bases; Estimation of concentration, DNA purity. [Link]

• mikrobik.net. UV Spectrophotometric Analysis of DNA and RNA. [Link]

• Newton, R. P. (1993). Quantitation of Cytidine 3′, 5′-Cyclic Monophosphate in Aqueous Solution by UV Absorption Spectrophotometry Independent of Direct Determination of Solution pH. Analytical biochemistry, 212(1), 24-29. [Link]

• Li, X., et al. (2026). Simultaneous quantification of cytidine, methylcytidine, and hydroxymethylcytidine by isotope-dilution LC-MS/MS with application to mouse liver samples. Journal of Chromatography B, 1269, 466721. [Link]

• University of Leicester. NMR Sample Preparation. [Link]

• Organomation. NMR Sample Preparation: The Complete Guide. [Link]

• BMG LABTECH. UV absorbance DNA quantitation. [Link]

• Purdue University. ULTRAVIOLET SPECTROSCOPY PURDUE UNIVERSITY INSTRUMENT VAN PROJECT QUANTIFICATION OF NUCLEIC ACIDS. [Link]

• Cavaluzzi, M. J., & Borer, P. N. (2004). Revised UV extinction coefficients for nucleoside-5'-monophosphates and unpaired DNA and RNA. ResearchGate. [Link]

• Basanta-Sánchez, M., et al. (2019). Simultaneous Quantification of Nucleosides and Nucleotides from Biological Samples. Journal of the American Society for Mass Spectrometry, 30(5), 846–856. [Link]

• Bio-Synthesis Inc. (2023). UV Absorption and Extinction Coefficients of DNA and RNA. [Link]

• JEOL. Sample preparation for NMR measurements and points to keep in mind. [Link]

• DeMott, M. S., et al. (2024). Automated Identification of Modified Nucleosides during HRAM-LC-MS/MS using a Metabolomics ID Workflow with Neutral Loss Detection. Journal of the American Society for Mass Spectrometry, 35(1), 125–135. [Link]

• Kowalska, J., et al. (2017). Analysis of mononucleotides by tandem mass spectrometry: investigation of fragmentation pathways for phosphate- and ribose-modified nucleotide analogues. Journal of the American Society for Mass Spectrometry, 28(11), 2440–2452. [Link]

• University of Durham. How to make an NMR sample. [Link]

• University College London. Sample Preparation. [Link]

• Unchained Labs. UV/Vis Spectroscopy for DNA & Protein Analysis. [Link]

• SIELC Technologies. 2'-Deoxycytidine 5'-Monophosphate. [Link]

• Semantic Scholar. Table 1 from Revised UV extinction coefficients for nucleoside-5'-monophosphates and unpaired DNA and RNA. [Link]

• Life Science Journal. (2008). The fragmentation pathway of the nucleosides under the electrospray ionization multi-stage mass spectrometry. [Link]

• ResearchGate. UV absorbance of RNA and DNA nucleoside-5¢-monophosphates. [Link]

• University of Puget Sound. The values for proton and C-13 chemical shifts given below are typical approximate ranges only. [Link]

• DNAmod. cytidine 5'-monophosphate. [Link]

• PubChem. Cytidine 5'-monophosphate(2-). [Link]

• PubChem. 5'-Cytidine monophosphate. [Link]

• Shimadzu. LC-MS/MS Method Package for Primary Metabolites. [Link]

• Chemguide. mass spectra - fragmentation patterns. [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

Sources

• 1. Cytidine 5’-monophosphate(63-37-6) IR Spectrum [chemicalbook.com]
• 2. lifesciencesite.com [lifesciencesite.com]
• 3. Simultaneous quantification of cytidine, methylcytidine, and hydroxymethylcytidine by isotope-dilution LC-MS/MS with application to mouse liver samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Automated Identification of Modified Nucleosides during HRAM-LC-MS/MS using a Metabolomics ID Workflow with Neutral Loss Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cytidine 5'-monophosphate disodium salt(6757-06-8) 13C NMR spectrum [chemicalbook.com]
• 6. Cytidine Monophosphate | SIELC Technologies [sielc.com]
• 7. bmse000311 Cytidine-5'-monophosphate at BMRB [bmrb.io]
• 8. Cytidine 5’-monophosphate(63-37-6) 13C NMR spectrum [chemicalbook.com]
• 9. Cytidine 5'-monophosphate disodium salt(6757-06-8) 1H NMR spectrum [chemicalbook.com]
• 10. ucl.ac.uk [ucl.ac.uk]
• 11. organomation.com [organomation.com]
• 12. unchainedlabs.com [unchainedlabs.com]
• 13. Revised UV extinction coefficients for nucleoside-5′-monophosphates and unpaired DNA and RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mikrobik.net - UV Spectrophotometric Analysis of DNA and RNA [mikrobik.net]